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CAS Number: 1147-43-9

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-Aminobenzoyl)benzoic acid
(CAS 1147-43-9), a key chemical intermediate. The document details its physicochemical
properties, synthesis protocols, analytical characterization methods, and known safety
information. While direct biological activity for this specific molecule is not extensively
documented, this guide explores the well-established pharmacological relevance of the broader
aminobenzoic acid scaffold, from which numerous derivatives with anti-inflammatory,
antimicrobial, and anticancer properties have been developed.[1][2] Detailed experimental
procedures, data presented in structured tables, and workflow visualizations are included to
support researchers in their laboratory and development endeavors.

Physicochemical and Structural Information

2-(2-Aminobenzoyl)benzoic acid, also known as 2-Aminobenzophenone-2'-carboxylic acid or
2-Anthraniloylbenzoic acid, is a polyfunctional organic molecule containing both a carboxylic
acid group and an aromatic amine.[3] These functional groups make it a versatile building block
in organic synthesis. The compound typically appears as a yellow solid.[4]
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Chemical Properties

Quantitative physicochemical data for 2-(2-Aminobenzoyl)benzoic acid are summarized in
the table below.

Property Value Source
CAS Number 1147-43-9 [3]
Molecular Formula C14H11NO3 [3]
Molecular Weight 241.24 g/mol [3]
IUPAC Name 2-(.z-aminobenzoyl)benzoic 3]

aci

_ C1=CC=C(C(=C1)C(=0)C2=C
Canonical SMILES [3]
C=CC=C2N)C(=0)O

KORKIRUGUNPQML-
InChlKey [3]
UHFFFAOYSA-N

Monoisotopic Mass 241.0739 g/mol [3]
XLogP3 2.3 [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

CZuntg p 4 13
Rotatable Bond Count 3 [3]

Synthesis and Purification

A novel and efficient method for the regiospecific synthesis of 2-(2-aminobenzoyl)benzoic
acids involves a base-promoted aerobic cascade reaction.[5] This one-pot procedure is noted
for its atom economy and broad substrate scope.[5]

General Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis and subsequent purification of
2-(2-Aminobenzoyl)benzoic acid derivatives.
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Caption: Workflow for the synthesis and purification of 2-(2-aminobenzoyl)benzoic acid.
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Detailed Experimental Protocol: Base-Promoted Aerobic
Cascade Reaction

This protocol is adapted from the procedure described by Wan, L., et al.[4]

Materials:

Substituted N-benzyl-2-fluoro-N-(2-fluorobenzyl)benzamide (Amide 1)

e Potassium tert-butoxide (KOtBu)

¢ Deionized Water (H20)

e Dimethyl sulfoxide (DMSO)

e 1 M Hydrochloric acid (HCI)

o Ethyl acetate (EtOAC)

¢ Dichloromethane (DCM)

e Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate (NazSOa)

» Silica Gel (70-230 mesh)

Petroleum Ether (PE)

Procedure:

 In areaction vessel, combine the amide precursor (1, 0.25 mmol), potassium tert-butoxide
(0.75 mmol, 3 equiv), and water (2.5 mmol, 10 equiv) in DMSO (1 mL).[4]

e Place the vessel in an oil bath preheated to 100°C and stir the mixture under an air
atmosphere for approximately 4 hours.[4]

o Monitor the reaction progress using Thin-Layer Chromatography (TLC).[4]
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e Upon completion, allow the mixture to cool to room temperature.
e Add 1 M HCI (1 mL) and ethyl acetate (10 mL) to create a biphasic system.[4]

o Transfer the mixture to a separatory funnel and extract the aqueous phase with DCM (3 x 15
mL).[4]

o Combine the organic phases and wash sequentially with H20 (20 mL) and brine (20 mL).[4]

o Dry the organic layer over anhydrous Naz2SOa, filter, and concentrate under reduced
pressure to yield the crude product.[4]

 Purify the residue by column chromatography on silica gel, using an ethyl acetate/petroleum
ether mixture (e.g., 1:4 v/v) as the eluent, to afford the pure 2-(2-Aminobenzoyl)benzoic
acid derivative (2).[4]

Analytical and Spectroscopic Characterization

The structural confirmation and purity assessment of 2-(2-Aminobenzoyl)benzoic acid and its
derivatives are typically performed using a combination of chromatographic and spectroscopic
techniques.
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Technique

Purpose

Key Observations | Data

1H & 13C NMR

Structural Elucidation

Provides detailed information
on the chemical environment
of hydrogen and carbon
atoms, confirming the
molecular skeleton and

substitution patterns.[4][6]

HRMS (ESI)

Exact Mass Determination

Confirms the elemental
composition by providing a
high-resolution mass-to-charge
ratio.[4]

FTIR Spectroscopy

Functional Group Identification

Detects characteristic
vibrational frequencies for key
functional groups, such as N-H
(amine), C=0 (ketone and
carboxylic acid), and O-H
(carboxylic acid).[3][7]

TLC

Reaction Monitoring

Used to track the consumption
of starting materials and the

formation of the product.[4]

HPLC

Purity Analysis & Separation

High-performance liquid
chromatography, particularly
mixed-mode methods, can
effectively separate isomers of
aminobenzoic acids for
analytical or preparative

purposes.[8][9]

Column Chromatography

Purification

Employs silica gel to separate
the target compound from
unreacted starting materials

and byproducts.[4]

© 2025 BenchChem. All rights reserved. 6/12

Tech Support


https://www.rsc.org/suppdata/c9/qo/c9qo00101h/c9qo00101h1.pdf
https://www.researchgate.net/publication/229208267_Experimental_and_theoretical_IR_Raman_NMR_spectra_of_2-_3-_and_4-aminobenzoic_acids
https://www.rsc.org/suppdata/c9/qo/c9qo00101h/c9qo00101h1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Aminobenzoyl_benzoic-acid
https://www.researchgate.net/figure/IR-Spectrum-of-2-amino-benzoic-acid_fig4_379895100
https://www.rsc.org/suppdata/c9/qo/c9qo00101h/c9qo00101h1.pdf
https://helixchrom.com/compounds/2-aminobenzoic-acid/
https://sielc.com/Application-HPLC-Separation-of-Isomers-of-Aminobenzoic-Acid
https://www.rsc.org/suppdata/c9/qo/c9qo00101h/c9qo00101h1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Biological Activity and Applications in Drug
Development

While specific bioactivity data for CAS 1147-43-9 is limited, the aminobenzoic acid scaffold is of
significant interest in medicinal chemistry.[2][10] Derivatives are widely explored for various

therapeutic applications.

Role as a Pharmacological Scaffold

The core structure of 2-(2-Aminobenzoyl)benzoic acid can be chemically modified at the
amine and carboxylic acid groups to generate a library of compounds with diverse biological
activities. This makes it a valuable starting material or intermediate in drug discovery.
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Caption: Role of the core scaffold in generating pharmacologically active derivatives.

Isomeric Relevance: The Folate Pathway

© 2025 BenchChem. All rights reserved.

8/12 Tech Support


https://www.benchchem.com/product/b072732?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

An isomer, para-aminobenzoic acid (PABA), is an essential precursor in the bacterial synthesis
of folic acid (Vitamin B9).[11] This metabolic pathway, which is absent in humans, is a classic
target for antimicrobial drugs.

The diagram below outlines the simplified bacterial folate synthesis pathway, illustrating the role
of PABA and the mechanism of action of sulfonamide antibiotics.

GTP
Dihydroneopterin p-Aminobenzoic Acid (PABA) Sulfonamides
Triphosphate (Precursor) (Antibiotics)
7 Eompetitive
Inhibition

Dihydropteroate
Synthase

Dihydropteroate

;

Dihydrofolate (DHF)

Dihydrofolate
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Click to download full resolution via product page
Caption: Simplified bacterial folate synthesis pathway and the inhibitory action of sulfonamides.

This pathway highlights how structural analogs of 2-(2-Aminobenzoyl)benzoic acid can
interfere with critical bacterial processes, providing a rationale for the continued exploration of
this chemical class in the development of new anti-infective agents.[11][12]

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-(2-Aminobenzoyl)benzoic acid is classified as an irritant.[3] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this compound. Work should be conducted in a well-ventilated area or
a chemical fume hood.

GHS Classification Hazard Statement Pictogram

Skin Irritation H315: Causes skin irritation l-rjalt text

o H319: Causes serious eye E,
Eye Irritation o lalt text
irritation

Specific Target Organ Toxicity H335: May cause respiratory E,
_ o lalt text
(Single Exposure) irritation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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